(3S*,4S*)-3-{ethyl[2-(1H-pyrazol-1-yl)ethyl]amino}-4-hydroxy-N-(2-methylphenyl)-1-pyrrolidinecarboxamide

• IUPAC Name: (3S,4S)-3-[ethyl(2-pyrazol-1-ylethyl)amino]-4-hydroxy-N-(2-methylphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C19H27N5O2/c1-3-22(11-12-24-10-6-9-20-24)17-13-23(14-18(17)25)19(26)21-16-8-5-4-7-15(16)2/h4-10,17-18,25H,3,11-14H2,1-2H3,(H,21,26)/t17-,18-/m0/s1
• InChI Key: GROSOYSAKULYOI-ROUUACIJSA-N
• Canonical SMILES: CCN(CCN1C=CC=N1)C2CN(CC2O)C(=O)NC3=CC=CC=C3C
• Isomeric SMILES: CCN(CCN1C=CC=N1)[C@H]2CN(C[C@@H]2O)C(=O)NC3=CC=CC=C3C
• Molecular Formula: C19H27N5O2
• Molecular Weight: 357.4 g/mol

Description

The compound belongs to a class of molecules that incorporate features such as pyrazole, pyrrolidine, and carboxamide functional groups. These features suggest the molecule could exhibit interesting biological activity, motivating the study of its synthesis, structure, and properties.

Synthesis Analysis

The synthesis of related complex molecules often involves multi-step reactions, starting from simpler precursors. For instance, the synthesis of pyrano[2,3-c]pyrazoles involves the reaction of hydrazine hydrate with ethyl esters of substituted acetoacetic acids and pyridin-2-ylthio derivatives, indicating a possible pathway for synthesizing pyrazole-containing compounds like the one (Rodinovskaya et al., 2003).

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography, provides insights into the arrangement of atoms within a molecule. For related compounds, crystal structure analysis reveals specific conformations and interactions, such as hydrogen bonding patterns, that could be anticipated for the compound of interest (Ganapathy et al., 2015).

Chemical Reactions and Properties

Pyrazole derivatives are known to participate in various chemical reactions, offering routes to further functionalize the molecule. For example, reactions with aromatic amines, malononitrile, and other reagents can lead to a wide array of substituted pyrazole compounds, indicating a versatility in chemical transformations that could be applicable to the synthesis and modification of the target compound (Zhuravel et al., 2005).